Cas no 1016263-66-3 (1-Cyclopropylsulfonyl-piperidin-4-one)

• Product Name: 1-Cyclopropylsulfonyl-piperidin-4-one
• CAS No: 1016263-66-3
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 4675852
• Update Time: 2025-11-01

1-Cyclopropylsulfonyl-piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropylsulfonyl-piperidin-4-one
• 1-Cyclopropanesulfonyl-piperidin-4-one
• 1-Cyclopropylsulfonyl-piperidin-4-one

• Inchi： 1S/C8H13NO3S/c10-7-3-5-9(6-4-7)13(11,12)8-1-2-8/h8H,1-6H2
• InChI Key： OCJVLGOXFLVWLR-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 303
• Topological Polar Surface Area: 62.8

Additional information on 1-Cyclopropylsulfonyl-piperidin-4-one

Introduction to 1-Cyclopropylsulfonyl-piperidin-4-one (CAS No. 1016263-66-3)

1-Cyclopropylsulfonyl-piperidin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 1016263-66-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential biological activities. The presence of a cyclopropyl group and a sulfonyl-piperidine core makes it a promising candidate for further investigation in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of 1-Cyclopropylsulfonyl-piperidin-4-one consists of a piperidine ring substituted with a sulfonyl group at the 4-position and a cyclopropyl moiety at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The sulfonamide functionality is well-known for its ability to enhance binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfonamide derivatives. These compounds have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl group, a relatively rare structural feature in pharmaceuticals, adds an additional layer of complexity to the molecule, potentially influencing both its pharmacokinetic profile and mechanism of action.

One of the most compelling aspects of 1-Cyclopropylsulfonyl-piperidin-4-one is its versatility as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop molecules with enhanced efficacy and reduced side effects. For instance, modifications at the sulfonyl-piperidine core have been shown to improve solubility and bioavailability, critical factors for successful drug development.

Recent studies have highlighted the importance of 1-Cyclopropylsulfonyl-piperidin-4-one in the context of kinase inhibition. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize off-target effects. The unique structure of 1-Cyclopropylsulfonyl-piperidin-4-one makes it an attractive candidate for such applications.

The synthesis of 1-Cyclopropylsulfonyl-piperidin-4-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity. These methods not only enhance the efficiency of production but also allow for greater customization of the molecule's structure.

In addition to its pharmaceutical applications, 1-Cyclopropylsulfonyl-piperidin-4-one has shown promise in material science. Its ability to form stable complexes with other molecules makes it useful in the development of novel materials with tailored properties. For example, it has been explored as a ligand in coordination chemistry, where it helps stabilize metal centers for catalytic applications.

The future prospects of 1-Cyclopropylsulfonyl-piperidin-4-one are vast and multifaceted. Ongoing research aims to uncover new biological activities and optimize its pharmacological properties. Computational modeling and high-throughput screening techniques are being employed to identify potential derivatives with improved characteristics. These efforts are expected to yield novel therapeutic agents that address unmet medical needs.

Collaborative efforts between academia and industry are crucial for advancing the development of 1-Cyclopropylsulfonyl-piperidin-4-one and its derivatives. Such partnerships facilitate the translation of laboratory discoveries into clinical applications, ensuring that promising compounds reach patients in need. The interdisciplinary nature of this research underscores the importance of integrating knowledge from chemistry, biology, and medicine.

In conclusion, 1-Cyclopropylsulfonyl-piperidin-4-one (CAS No. 1016263-66-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse applications make it a valuable asset in the quest for novel therapeutics. As scientific understanding continues to evolve, so too will the applications and implications of this remarkable molecule.